Cas no 87866-87-3 (1H-Indol-1-amine, N-[(9-ethyl-9H-carbazol-3-yl)methylene]-2,3-dihydro-)

• Product Name: 1H-Indol-1-amine, N-[(9-ethyl-9H-carbazol-3-yl)methylene]-2,3-dihydro-
• CAS No: 87866-87-3
• MF: C₂₃H₂₁N₃
• MW: 339.432945013046
• CID: 651326
• PubChem ID: 54277017
• Update Time: 2025-04-19

1H-Indol-1-amine, N-[(9-ethyl-9H-carbazol-3-yl)methylene]-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-1-amine, N-[(9-ethyl-9H-carbazol-3-yl)methylene]-2,3-dihydro-
• N-(2,3-dihydroindol-1-yl)-1-(9-ethylcarbazol-3-yl)methanimine
• DTXSID00710253
• N-(2,3-Dihydro-1H-indol-1-yl)-1-(9-ethyl-9H-carbazol-3-yl)methanimine
• 87866-87-3

• Inchi： 1S/C23H21N3/c1-2-25-22-10-6-4-8-19(22)20-15-17(11-12-23(20)25)16-24-26-14-13-18-7-3-5-9-21(18)26/h3-12,15-16H,2,13-14H2,1H3
• InChI Key： ROCPSBKCZCDEJI-UHFFFAOYSA-N
• SMILES： N1(CC)C2C=CC=CC=2C2C=C(C=NN3C4C=CC=CC=4CC3)C=CC1=2

Computed Properties

• Exact Mass: 339.173547683g/mol
• Monoisotopic Mass: 339.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.4
• Topological Polar Surface Area: 20.5Ų